Cas no 69493-12-5 (2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, cis-)

2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, cis- structure
69493-12-5 structure
Product Name:2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, cis-
CAS No:69493-12-5
MF:C9H16O3
MW:172.221543312073
CID:391718
PubChem ID:12908650
Update Time:2025-04-19

2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, cis-
    • Methyl [(2R,6R)-6-methyloxan-2-yl]acetate
    • 69493-12-5
    • DTXSID40512692
    • Inchi: 1S/C9H16O3/c1-7-4-3-5-8(12-7)6-9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
    • InChI Key: MTOWUBNDZFQOBJ-HTQZYQBOSA-N
    • SMILES: O1[C@H](C)CCC[C@@H]1CC(=O)OC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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